![molecular formula C14H20BrNO2 B294885 1-(Diethylamino)propan-2-yl 2-bromobenzoate](/img/structure/B294885.png)
1-(Diethylamino)propan-2-yl 2-bromobenzoate
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Overview
Description
1-(Diethylamino)propan-2-yl 2-bromobenzoate, also known as DEET, is an insect repellent that has been widely used for over 70 years. It is the most effective and commonly used insect repellent, providing protection against a wide range of insects such as mosquitoes, ticks, and fleas.
Mechanism of Action
1-(Diethylamino)propan-2-yl 2-bromobenzoate works by interfering with the insect's ability to detect human scent. It does this by blocking the receptors in the insect's antennae that detect human odor, making the insect unable to locate its prey. This compound also has a repellent effect on insects, causing them to avoid contact with the treated skin.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity level in humans and animals. It is metabolized in the liver and excreted in the urine. This compound has also been shown to have a low absorption rate through the skin, making it safe for topical use. However, some studies have suggested that this compound may have a negative effect on the central nervous system, although these findings are still inconclusive.
Advantages and Limitations for Lab Experiments
1-(Diethylamino)propan-2-yl 2-bromobenzoate is widely used in laboratory experiments due to its effectiveness as an insect repellent. It is also easy to obtain and relatively inexpensive. However, this compound has some limitations in laboratory experiments, such as its potential to interfere with other chemical reactions and its potential to cause harm to the environment.
Future Directions
There are several potential future directions for 1-(Diethylamino)propan-2-yl 2-bromobenzoate research. One direction is to develop new insect repellents that are more effective and have fewer side effects. Another direction is to study the potential long-term effects of this compound exposure on human health and the environment. Additionally, research could be conducted to determine the optimal concentration of this compound for use in insect repellent products.
Synthesis Methods
The synthesis of 1-(Diethylamino)propan-2-yl 2-bromobenzoate involves the reaction between 2-bromobenzoic acid and diethylamino-1-propanol in the presence of a base such as sodium hydroxide. This reaction forms this compound as a white crystalline powder.
Scientific Research Applications
1-(Diethylamino)propan-2-yl 2-bromobenzoate has been extensively studied for its insect repellent properties. It has been used in various scientific research studies to determine its effectiveness against different types of insects and in different environments. This compound has also been studied for its safety and toxicity, as well as its potential to cause harm to the environment.
Properties
Molecular Formula |
C14H20BrNO2 |
---|---|
Molecular Weight |
314.22 g/mol |
IUPAC Name |
1-(diethylamino)propan-2-yl 2-bromobenzoate |
InChI |
InChI=1S/C14H20BrNO2/c1-4-16(5-2)10-11(3)18-14(17)12-8-6-7-9-13(12)15/h6-9,11H,4-5,10H2,1-3H3 |
InChI Key |
IFQMPBHWWXUCSO-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC(C)OC(=O)C1=CC=CC=C1Br |
Canonical SMILES |
CCN(CC)CC(C)OC(=O)C1=CC=CC=C1Br |
Origin of Product |
United States |
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